Cas no 957121-05-0 ((3-Cyano-2-fluorophenyl)boronic acid)
957121-05-0 structure
Product Name:(3-Cyano-2-fluorophenyl)boronic acid
CAS No:957121-05-0
MF:C7H5BFNO2
MW:164.929505109787
MDL:MFCD07374984
CID:803188
PubChem ID:44558173
Update Time:2024-10-25
(3-Cyano-2-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Cyano-2-fluorophenyl)boronic acid
- 3-Cyano-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
- 3-Cyano-2-fluorophenylboronic acid
- 2-Fluoro-3-cyanophenylboronic acid
- 3-CYANO-2-FLUOROBENZENEBORONIC ACID
- Boronic acid, B-(3-cyano-2-fluorophenyl)-
- 3-Cyano-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- 3-Borono-2-fluorobenzonitrile
- PubChem15582
- HENIWPFEWBREIB-UHFFFAOYSA-N
- FCH921478
- SBB065892
- PC8333
- AB40876
- VB10183
- TRA0088178
- (3-cyano-2-fluoro-p
- B-(3-Cyano-2-fluorophenyl)boronic acid (ACI)
- SCHEMBL561951
- (3-Cyano-2-fluorophenyl)boronic acid;3-Cyano-2-fluorophenylboronic acid
- CS-W008314
- MFCD07374984
- AKOS006344225
- C3214
- PS-9487
- DTXSID70659387
- 3-Cyano-2-fluorophenylboronic acid, AldrichCPR
- SY022135
- EN300-3195093
- J-512352
- 957121-05-0
- (3-Cyano-2-fluorophenyl)boronicacid
- DB-028465
- (3-cyano-2-fluoro-phenyl)boronic acid
-
- MDL: MFCD07374984
- Inchi: 1S/C7H5BFNO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3,11-12H
- InChI Key: HENIWPFEWBREIB-UHFFFAOYSA-N
- SMILES: N#CC1C(F)=C(B(O)O)C=CC=1
Computed Properties
- Exact Mass: 165.04000
- Monoisotopic Mass: 165.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
Experimental Properties
- Color/Form: No data available
- Density: 1.35
- Melting Point: No data available
- Boiling Point: 342.6°C at 760 mmHg
- Flash Point: 161°C
- Refractive Index: 1.535
- PSA: 64.25000
- LogP: -0.62282
(3-Cyano-2-fluorophenyl)boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H302+H312+H332-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- WGK Germany:3
- Hazard Category Code: 41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Storage Condition:Store at 4°C,-4At ℃Store…Better
(3-Cyano-2-fluorophenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-Cyano-2-fluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000002-250mg |
3-Cyano-2-fluorophenylboronic acid |
957121-05-0 | 98% | 250mg |
$652.80 | 2023-08-31 | |
| Alichem | A242000002-500mg |
3-Cyano-2-fluorophenylboronic acid |
957121-05-0 | 98% | 500mg |
$989.80 | 2023-08-31 | |
| Alichem | A242000002-1g |
3-Cyano-2-fluorophenylboronic acid |
957121-05-0 | 98% | 1g |
$1600.75 | 2023-08-31 | |
| Chemenu | CM135808-50g |
2-Fluoro-3-cyanophenylboronic acid |
957121-05-0 | 0.95 | 50g |
$420 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C844890-250mg |
(3-Cyano-2-fluorophenyl)boronic acid |
957121-05-0 | 98% | 250mg |
¥82.80 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C844890-1g |
(3-Cyano-2-fluorophenyl)boronic acid |
957121-05-0 | 98% | 1g |
¥205.20 | 2022-09-02 | |
| Chemenu | CM135808-50g |
2-Fluoro-3-cyanophenylboronic acid |
957121-05-0 | 95%+ | 50g |
$420 | 2022-08-31 | |
| Apollo Scientific | PC8333-1g |
3-Cyano-2-fluorobenzeneboronic acid |
957121-05-0 | 1g |
£24.00 | 2023-09-01 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022982-1g |
(3-Cyano-2-fluorophenyl)boronic acid |
957121-05-0 | 98% | 1g |
¥134 | 2024-07-19 | |
| TRC | C987558-100mg |
3-Cyano-2-fluorophenylboronic acid |
957121-05-0 | 100mg |
$64.00 | 2023-05-18 |
(3-Cyano-2-fluorophenyl)boronic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
957121-05-0 ((3-Cyano-2-fluorophenyl)boronic acid) Related Products
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